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Compound of Interest

Compound Name:
2,2,3,3,4,4,4-Heptafluorobutyl

methacrylate

Cat. No.: B082275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptafluorobutyl methacrylate (HFBMA) is a fluorinated monomer utilized in the synthesis of

specialty polymers. Its unique properties, imparted by the heptafluorobutyl group, make it a

valuable component in the development of materials with low surface energy, high thermal

stability, and chemical resistance. This guide provides an in-depth overview of the essential

technical data and safety protocols for HFBMA, ensuring its safe and effective use in research

and development settings. The CAS number for 2,2,3,3,4,4,4-Heptafluorobutyl methacrylate
is 13695-31-3.[1][2][3]

Physicochemical and Safety Data
A comprehensive summary of the key quantitative data for Heptafluorobutyl Methacrylate is

presented below. This information has been compiled from various safety data sheets and

chemical databases.
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Property Value Reference

CAS Number 13695-31-3 [1][2][3]

EC Number 237-217-7

Molecular Formula C₈H₇F₇O₂ [2]

Molecular Weight 268.13 g/mol [2]

Appearance
Colorless to almost colorless

clear liquid
[3]

Boiling Point 134-136 °C

Density 1.345 g/mL at 25 °C

Refractive Index n20/D 1.341

Flash Point 37 °C [4]

Purity >98.0% (GC) [4]

Hazard Identification and Safety Precautions
Heptafluorobutyl methacrylate is classified as a hazardous chemical.[1] It is a flammable liquid

and vapor.[1] The substance is harmful if swallowed, in contact with skin, or if inhaled.[5] It

causes serious eye irritation and may cause respiratory irritation.[1][5]

Hazard Statements (H-phrases):

H226: Flammable liquid and vapor.[4]

H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Precautionary Statements (P-phrases): A detailed list of precautionary statements can be found

in the safety data sheets.[4] Key precautions include keeping the substance away from heat,
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sparks, open flames, and hot surfaces, and using only non-sparking tools.[4] It is crucial to

wear protective gloves, eye protection, and face protection.

Experimental Protocols
Detailed methodologies for key safety and handling procedures are outlined below. These

protocols are derived from standard safety data sheets.

Personal Protective Equipment (PPE)
A critical aspect of safely handling Heptafluorobutyl Methacrylate is the consistent use of

appropriate personal protective equipment.
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Personal Protective Equipment (PPE) Protocol

Before Handling HFBMA Wear chemical safety goggles
or face shield (EN166)

Step 1 Wear appropriate chemical
resistant gloves (e.g., Butyl rubber)

Step 2 Wear a lab coat or chemical
resistant apron

Step 3 Use in a well-ventilated area
or with a respirator (NIOSH/MSHA approved)

Step 4
Proceed with Experiment
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Fire Response Protocol

Fire Involving HFBMA Detected

Assess Fire Size

Small Fire

Small

Large Fire

Large

Use appropriate extinguisher
(Dry Chemical, CO2, Foam)

Evacuate Area Immediately

Fire Extinguished / Area Secured

Call Emergency Services

Cool containers with water spray
from a safe distance

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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